Cas no 1031555-03-9 (2-(6-chloro-1,1-dioxo-4-phenyl-2H-1lambda6,2,3-benzothiadiazin-2-yl)-N-(2-phenylethyl)acetamide)

• Product Name: 2-(6-chloro-1,1-dioxo-4-phenyl-2H-1lambda6,2,3-benzothiadiazin-2-yl)-N-(2-phenylethyl)acetamide
• CAS No: 1031555-03-9
• MF: C₂₃H₂₀ClN₃O₃S
• MW: 453.941203117371
• CID: 5343287
• Update Time: 2025-05-20

2-(6-chloro-1,1-dioxo-4-phenyl-2H-1lambda6,2,3-benzothiadiazin-2-yl)-N-(2-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(6-chloro-1,1-dioxido-4-phenyl-2H-1,2,3-benzothiadiazin-2-yl)-N-(2-phenylethyl)acetamide
• 2-(6-chloro-1,1-dioxo-4-phenyl-2H-1lambda6,2,3-benzothiadiazin-2-yl)-N-(2-phenylethyl)acetamide
• STL134239
• 2-(6-chloro-1,1-dioxido-4-phenyl-2H-benzo[e][1,2,3]thiadiazin-2-yl)-N-phenethylacetamide
• 2-(6-chloro-1,1-dioxo-4-phenyl-1lambda6,2,3-benzothiadiazin-2-yl)-N-(2-phenylethyl)acetamide
• 2-(6-chloro-1,1-dioxo-4-phenyl-1$l^{6},2,3-benzothiadiazin-2-yl)-N-(2-phenylethyl)acetamide

• Inchi： 1S/C23H20ClN3O3S/c24-19-11-12-21-20(15-19)23(18-9-5-2-6-10-18)26-27(31(21,29)30)16-22(28)25-14-13-17-7-3-1-4-8-17/h1-12,15H,13-14,16H2,(H,25,28)
• InChI Key： FDECPSQSZHXLDN-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C1C=CC=CC=1)=NN(CC(NCCC1C=CC=CC=1)=O)S2(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 755
• XLogP3: 4.5
• Topological Polar Surface Area: 87.2

Additional information on 2-(6-chloro-1,1-dioxo-4-phenyl-2H-1lambda6,2,3-benzothiadiazin-2-yl)-N-(2-phenylethyl)acetamide

Compound CAS No. 1031555-03-9: 2-(6-Chloro-1,1-Dioxo-4-Phenyl-2H-1λ6,2,3-Benzothiadiazin-2-Yl)-N-(2-Phenylethyl)Acetamide

The compound with CAS No. 1031555-03-9, known as 2-(6-chloro-1,1-dioxo-4-phenyl-2H-1λ6,2,3-benzothiadiazin-2-yl)-N-(2-phenylethyl)acetamide, is a highly specialized organic compound with a complex structure. This compound belongs to the class of benzothiadiazines, which are heterocyclic aromatic compounds containing sulfur and nitrogen atoms. The presence of the benzothiadiazine ring system in this molecule contributes to its unique chemical properties and potential applications in various fields.

Recent studies have highlighted the significance of benzothiadiazine derivatives in drug discovery and development. These compounds have shown promising results in targeting various biological pathways, including those involved in inflammation, neurodegenerative diseases, and cancer. The chloro substituent in the benzothiadiazine ring adds electron-withdrawing effects, which can enhance the compound's reactivity and selectivity in biological systems.

The acetamide group attached to the benzothiadiazine ring further modulates the physicochemical properties of the compound. Acetamides are known for their ability to improve drug solubility and bioavailability, making them valuable in pharmaceutical applications. The N-(2-phenvlethyl) substituent introduces additional hydrophobicity and potential for membrane permeability, which are critical factors in drug design.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using multi-component reactions and catalytic processes. Researchers have explored various strategies to optimize the yield and purity of benzothiadiazine derivatives, including microwave-assisted synthesis and continuous flow reactions. These methods not only enhance the scalability of production but also reduce environmental impact.

In terms of biological activity, this compound has been tested in vitro for its potential as an anti-inflammatory agent. Preliminary results indicate that it exhibits significant inhibitory effects on pro-inflammatory cytokines such as TNF-alpha and IL-6. Furthermore, studies on its anti-cancer properties have shown selective cytotoxicity against various cancer cell lines, suggesting its potential as a lead compound for anticancer drug development.

The structural complexity of this compound also makes it a valuable tool in materials science. Its aromaticity and heteroatom content render it suitable for applications in organic electronics and optoelectronics. Researchers are currently investigating its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices.

In conclusion, CAS No. 1031555-03-9 represents a versatile compound with diverse applications across pharmaceuticals and materials science. Its unique structure and functional groups make it a subject of intense research interest. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing both therapeutic interventions and technological innovations.